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Compound of Interest

Compound Name: Octazamide

Cat. No.: B11725599 Get Quote

An in-depth analysis of available scientific and patent literature reveals the limited yet intriguing

history of Octazamide, a compound identified as an analgesic agent. This technical guide

consolidates the known information regarding its discovery, chemical properties, and the

entities involved in its initial development. Due to the sparse publicly accessible data, this

document primarily draws from chemical databases and patent records.

Discovery and Early History
Octazamide, designated by the internal code ICI-US-457, was developed by the British

multinational chemical company, Imperial Chemical Industries (ICI).[1] While the exact date of

its initial synthesis is not readily available in the public domain, its identification as an analgesic

agent points to its development within a pharmaceutical research and development program at

ICI. The company is listed as the original patent holder for this compound, confirming its origin

within their laboratories.[1]

Chemical and Physical Properties
Octazamide is chemically known as 5-Benzoylhexahydro-1H-furo[3,4-c]pyrrole.[1][2] Its

fundamental properties are summarized in the table below, based on data from publicly

available chemical databases.
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Property Value Source

CAS Number 56391-55-0 [2]

Molecular Formula C₁₃H₁₅NO₂

Molecular Weight 217.268 g/mol

IUPAC Name

(3aR,6aS)-5-benzoyl-

hexahydro-1H-furo[3,4-

c]pyrrole

Synonyms

ICI-US-457, Octazamidum, 5-

Benzoyl-hexahydro-1H-

furo[3,4-c]pyrrole

Experimental Data and Protocols
Detailed experimental protocols, including synthesis methods and results from pharmacological

studies, are not extensively available in peer-reviewed scientific journals. The primary source

for such information would be the original patents filed by ICI. At present, specific details from

these patents, such as in vitro and in vivo data, have not been widely disseminated in the

public scientific literature.

Signaling Pathways and Mechanism of Action
The mechanism of action for Octazamide has not been elucidated in the available public

information. As an analgesic, it would presumably interact with one or more signaling pathways

involved in pain perception. The logical relationship for a hypothetical analgesic action is

depicted below.
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Caption: Hypothetical signaling pathway for Octazamide's analgesic action.
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Experimental Workflow for Analgesic Screening
A standard preclinical workflow for evaluating a novel analgesic compound like Octazamide
would involve a series of in vitro and in vivo assays. The following diagram illustrates a logical

progression for such an experimental plan.
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Caption: A logical experimental workflow for the preclinical evaluation of an analgesic

candidate.

In conclusion, Octazamide is a historical compound with a confirmed origin as an analgesic

agent from Imperial Chemical Industries. However, a comprehensive understanding of its

pharmacology, synthesis, and clinical potential is hampered by the limited availability of

detailed public records. Further investigation into the original patent documents is necessary to

construct a more complete technical profile of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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